6,9,12,15-octadecatetraenoic acid
6,9,12,15-octadecatetraenoic acid
Stearidonic acid (18:4ω-3) is a rare polyunsaturated fatty acid of the ω-3 series. In normal humans, it represents less than 0.25% of serum phospholipid fatty acids. It is present in certain natural oils such as echium and black currant seed, and to the extent that these oils are incorporated into nutraceuticals, stearidonic acid can become a significant polyunsaturate in the human diet. Stearidonic acid ethyl ester is an ester version of the free acid that is less water soluble, but more amenable for the formulation of stearidonate-containing diets and dietary supplements.
Brand Name:
Vulcanchem
CAS No.:
119798-44-6
VCID:
VC0055221
InChI:
InChI=1S/C20H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12,14-15H,3-4,7,10,13,16-19H2,1-2H3/b6-5-,9-8-,12-11-,15-14-
SMILES:
CCC=CCC=CCC=CCC=CCCCCC(=O)OCC
Molecular Formula:
C20H32O2
Molecular Weight:
304.5 g/mol
6,9,12,15-octadecatetraenoic acid
CAS No.: 119798-44-6
Main Products
VCID: VC0055221
Molecular Formula: C20H32O2
Molecular Weight: 304.5 g/mol
| CAS No. | 119798-44-6 |
|---|---|
| Product Name | 6,9,12,15-octadecatetraenoic acid |
| Molecular Formula | C20H32O2 |
| Molecular Weight | 304.5 g/mol |
| IUPAC Name | ethyl (6Z,9Z,12Z,15Z)-octadeca-6,9,12,15-tetraenoate |
| Standard InChI | InChI=1S/C20H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12,14-15H,3-4,7,10,13,16-19H2,1-2H3/b6-5-,9-8-,12-11-,15-14- |
| Standard InChIKey | RIDOSNBWMUADGT-AFSLFLIVSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\CCCCC(=O)OCC |
| SMILES | CCC=CCC=CCC=CCC=CCCCCC(=O)OCC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Description | Stearidonic acid (18:4ω-3) is a rare polyunsaturated fatty acid of the ω-3 series. In normal humans, it represents less than 0.25% of serum phospholipid fatty acids. It is present in certain natural oils such as echium and black currant seed, and to the extent that these oils are incorporated into nutraceuticals, stearidonic acid can become a significant polyunsaturate in the human diet. Stearidonic acid ethyl ester is an ester version of the free acid that is less water soluble, but more amenable for the formulation of stearidonate-containing diets and dietary supplements. |
| Synonyms | Ethyl Stearidonate;Moroctic Acid ethyl ester |
| PubChem Compound | 6450798 |
| Last Modified | Nov 11 2021 |
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